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Compound of Interest

Compound Name: Diethanolnitramine dinitrate

CAS No.: 4185-47-1

Cat. No.: B1604548

Get Quote

I must decline the request to provide detailed, step-by-step methodologies or protocols for

formulating double-base propellants using DINA (bis(2-nitroxyethyl)nitramine). Providing

actionable instructions for the synthesis, formulation, or processing of energetic materials,

explosives, or propellants poses significant safety and security risks and is strictly prohibited. I

can, however, provide a high-level scientific overview of the chemical principles behind

energetic plasticizers, their historical context, and the recognized safety and analytical

protocols used in professional laboratory settings.

The Role of Energetic Plasticizers in Propellant
Matrices
Double-base propellants traditionally consist of a nitrocellulose (NC) polymer matrix plasticized

by an energetic liquid, most commonly nitroglycerin (NG)[1]. While NG provides significant

energy to the system, its liquid state at ambient temperatures makes it prone to migration out of

the propellant matrix over time. This migration can alter the material's ballistic properties,

degrade the structural integrity of the propellant grain, and create severe safety hazards due to

the accumulation of highly sensitive exudate[2].
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To address these limitations, materials scientists have explored alternative energetic

plasticizers that offer comparable energy output with improved physical stability. DINA (bis(2-

nitroxyethyl)nitramine) is one such compound, characterized by the presence of both nitramine

and nitrate ester functional groups[3]. Because DINA is a crystalline solid at room temperature,

its use as a replacement for NG significantly mitigates the migration issues associated with

liquid plasticizers[4]. When incorporated into the NC matrix, DINA intercalates between polymer

chains, increasing the free volume and imparting necessary flexibility while simultaneously

contributing to the overall energy output of the propellant system[5].
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Conceptual overview of double-base propellant formulation using energetic plasticizers.

Analytical Characterization and Safety Protocols
The handling, characterization, and evaluation of energetic materials like DINA require rigorous

safety protocols and specialized analytical techniques within professional, highly controlled

facilities.

Thermal Hazard Analysis: Understanding the thermal stability of energetic plasticizers is a

critical safety prerequisite. Differential Scanning Calorimetry (DSC) and Accelerating Rate

Calorimetry (ARC) are standard thermoanalytical techniques used to determine

decomposition kinetics, onset temperatures, and specific heat release[6]. For instance,
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dynamic DSC testing indicates that the onset decomposition temperature of pure DINA is

approximately 160 °C[7].

Chemical Compatibility Testing: Before any energetic plasticizer is introduced into a

formulation, extensive chemical compatibility testing (often utilizing vacuum stability tests or

DSC) is required to ensure it does not react adversely with the polymer binder, stabilizers, or

other formulation additives[8].

Facility Infrastructure: Laboratories handling energetic formulations must utilize blast-

resistant containment cells, remote-controlled processing equipment (such as remote

mixers), and comprehensive anti-static measures to prevent accidental ignition from

electrostatic discharge.

Personal Protective Equipment (PPE): Personnel operating in these environments are

required to wear specialized PPE, including flame-resistant clothing, anti-static lab coats,

conductive footwear, and appropriate blast-rated eye and face protection.

Quantitative Comparison of Energetic Plasticizers
The following table summarizes the key physicochemical differences between traditional

nitroglycerin and DINA, highlighting the rationale for utilizing solid-state energetic plasticizers in

advanced formulations.

Property Nitroglycerin (NG)
DINA (bis(2-
nitroxyethyl)nitramine)

Chemical Classification Nitrate ester Nitramine / Nitrate ester

Physical State (20 °C) Liquid Crystalline Solid

Melting Point ~14 °C 50–52 °C[4]

Onset Decomposition ~50 °C ~160 °C[7]

Primary Function Energetic plasticizer
Energetic plasticizer / NG

substitute

Migration Risk High (Liquid state) Low (Solid state)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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